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Compound of Interest

Compound Name: NA-17

Cat. No.: B15580011 Get Quote

A critical note on "NA-17": The designation "NA-17" is not a universally recognized chemical

identifier. It may refer to a specific internal company code, a product name component, or a

misinterpretation of a standard chemical nomenclature. Without precise identification of the

substance, providing specific disposal protocols is impossible and could be hazardous. The

following procedures are based on established best practices for the safe disposal of general

laboratory chemical waste. Always consult the Safety Data Sheet (SDS) for the specific

chemical you are handling for detailed disposal instructions.

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste are paramount to ensuring laboratory safety and environmental

protection. This guide provides a procedural, step-by-step framework for the safe disposal of

laboratory chemicals.

Step 1: Chemical Identification and Hazard
Assessment
Before any disposal activities, it is crucial to identify the chemical and understand its associated

hazards.

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for a

specific chemical. It provides critical data on physical and chemical properties, hazards,

handling, storage, and disposal.
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Characterize the Waste: Determine if the waste is hazardous. According to the

Environmental Protection Agency (EPA), a waste is considered hazardous if it exhibits one or

more of the following characteristics:

Ignitability: Can create fire under certain conditions.

Corrosivity: Can corrode metals or has a very high or low pH.

Reactivity: Is unstable under normal conditions and can cause explosions or toxic fumes.

Toxicity: Is harmful or fatal when ingested or absorbed.[1][2]

Identify Listed Wastes: Some chemical wastes are specifically "listed" by regulatory bodies

as hazardous.[2]

Step 2: Personal Protective Equipment (PPE)
Appropriate PPE is essential to protect against chemical splashes, inhalation of vapors, and

accidental contact. The level of PPE required depends on the hazards of the chemical being

handled.
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PPE Level Description Examples

Level D
Minimum protection for low-

hazard environments.

Safety glasses, gloves, lab

coat, steel-toe boots.[3][4]

Level C

Required when the

concentration and type of

airborne substance are known

and an air-purifying respirator

is sufficient.

Full-face air-purifying

respirator, chemical-resistant

gloves (inner and outer), hard

hat, disposable chemical-

resistant outer boots.[3][4]

Level B

Required when the highest

level of respiratory protection is

needed but a lesser level of

skin protection is required.

Positive pressure, full face-

piece self-contained breathing

apparatus (SCBA), hooded

chemical-resistant clothing,

inner and outer chemical-

resistant gloves.[3][4]

Level A

Required for the greatest

potential for exposure to

hazards and when the highest

level of skin, respiratory, and

eye protection is needed.

Totally encapsulated chemical-

and vapor-protective suit,

SCBA, inner and outer

chemical-resistant gloves.[3][4]

This table provides a general guideline. Always refer to the specific chemical's SDS for detailed

PPE requirements.

Step 3: Segregation and Storage of Chemical Waste
Proper segregation of chemical waste is critical to prevent dangerous reactions.

Use Compatible Containers: Store waste in containers that are chemically compatible with

the waste. Plastic containers are often preferred.[1] The container must be in good condition

with a secure, leak-proof lid.[2]

Label Containers Clearly: All waste containers must be clearly labeled with "Hazardous

Waste," the full chemical name(s) of the contents, and the associated hazards (e.g.,

flammable, corrosive).[1][5]
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Segregate Incompatible Wastes: Never mix incompatible wastes.[6] Store different classes

of chemicals separately. For example:

Store acids and bases separately.

Keep oxidizing agents away from organic compounds and reducing agents.[7]

Segregate halogenated and non-halogenated solvents.[8]

Designated Storage Area: Store waste in a designated "Satellite Accumulation Area" that is

at or near the point of generation.[1][7] This area should be well-ventilated and have

secondary containment to control spills.

Step 4: Disposal Procedures
The appropriate disposal route depends on the properties of the chemical waste. Never

dispose of hazardous chemicals by evaporation in a fume hood or down the drain without

proper authorization and neutralization.[9]

Quantitative Data for Aqueous Waste Disposal

Parameter Guideline Notes

pH for Neutralization
Adjust pH to between 5.0 and

9.0 before drain disposal.[10]

For strong acids or bases

(quantities ≤ 25 mL), dilute

10:1 before neutralizing.[10]

Oxidizing acids and those

containing heavy metals

should not be neutralized for

drain disposal.[10]

Volume Limits

Limited to small quantities.

Some institutions may have

specific volume limits, for

example, 5 gallons per

discharge for liquids.[10]

Always check with your

institution's Environmental

Health and Safety (EHS) office

for specific limits.

Experimental Protocol: Acid-Base Neutralization
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This protocol is for the in-lab neutralization of small quantities (≤ 25 mL) of non-oxidizing, non-

heavy metal-containing acids and bases.[10]

Materials:

Appropriate PPE (lab coat, gloves, safety glasses)

Large beaker

Stir bar and stir plate

pH paper or pH meter

Dilute solutions of a weak acid (e.g., acetic acid) and a weak base (e.g., sodium bicarbonate)

for fine adjustments.

The acid or base waste to be neutralized.

Procedure:

Perform the entire procedure in a well-ventilated fume hood.

For concentrated acids or bases, slowly add the waste to a large volume of cold water with

stirring to dilute it at least 10-fold.[10]

Slowly add a neutralizing agent while continuously stirring.

For acidic waste, slowly add a weak base (e.g., sodium bicarbonate solution).

For basic waste, slowly add a weak acid (e.g., acetic acid solution).

Monitor the pH of the solution frequently using pH paper or a calibrated pH meter.

Continue adding the neutralizing agent until the pH is between 5.0 and 9.0.[10]

Allow the solution to cool to room temperature.

Once neutralized, the solution may be disposed of down the sanitary sewer with copious

amounts of water, in accordance with institutional guidelines.[10]
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Step 5: Waste Collection and Disposal
For chemical waste that cannot be neutralized and disposed of in the lab, a licensed hazardous

waste disposal service must be used.

Request Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a waste pickup.[9]

Documentation: Ensure all required paperwork is completed accurately. This typically

includes detailing the chemical composition and quantity of the waste.

Container Handling: Ensure waste containers are sealed tightly and the exterior is clean

before pickup.

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the decision-making process for proper laboratory chemical

waste disposal.
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Chemical Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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